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Compound of Interest

Compound Name: Endothal monohydrate

Cat. No.: B166117

This technical guide provides a detailed examination of Endothall monohydrate, a compound of
significant interest in various scientific and industrial domains. From its fundamental chemical
identity to its practical applications and safety considerations, this document serves as a critical
resource for researchers, scientists, and professionals in drug development. Our focus is to
deliver not only precise data but also the contextual understanding necessary for its effective
and safe utilization.

Core Chemical Identity and Physicochemical
Properties

Endothall is a dicarboxylic acid and a potent herbicide, with its monohydrate form being a
primary state for handling and formulation.[1] The core structure is a bridged bicyclic ether,
specifically 7-oxabicyclo[2.2.1]heptane-2,3-dicarboxylic acid.[2][3] The addition of a single
water molecule in the monohydrate form alters its molecular weight and other physical
properties, a critical distinction for accurate experimental design and formulation calculations.

Molecular Formula and Weight

The defining characteristics of any chemical compound are its molecular formula and weight.
For Endothall and its monohydrate, these are distinct:

o Endothall (Anhydrous): The molecular formula is CsH100s.[2][3][4][5] This corresponds to a
molecular weight of 186.16 g/mol .[2][4][5]
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o Endothall Monohydrate: The molecular formula is CsH100s5-H20.[6][7] This hydrated form has
a molecular weight of 204.18 g/mol .[6][7][8]

A failure to differentiate between the anhydrous and monohydrate forms can lead to significant
errors in stoichiometry and concentration calculations, impacting experimental reproducibility
and the efficacy of formulations.

Physicochemical Data Summary

For ease of reference and comparison, the key physicochemical properties of Endothall and its
monohydrate are summarized in the table below.

Property Endothall Endothall TS
(Anhydrous) Monohydrate

Molecular Formula CsH100s CsH100s5-H20 [2][31[4]1[51[6]1 7]

Molecular Weight 186.16 g/mol 204.18 g/mol [21[415161 71181

CAS Number 145-73-3 62059-43-2 [LI[41516]171I81[C]

Appearance White crystalline solid Colorless crystals [1]

Melting Point 144 °C Not specified [2][5]

Water Solubility 100 g/L (at 20 °C) Not specified [2][3]

Structural Elucidation and Chemical Representation

The biological activity of Endothall is intrinsically linked to its three-dimensional structure. The
molecule possesses a rigid bicyclic framework which is crucial for its interaction with biological
targets.

Chemical Structure Diagram

The following diagram, generated using the DOT language, illustrates the chemical structure of
Endothall, highlighting the core 7-oxabicyclo[2.2.1]heptane ring system and the two carboxylic
acid functional groups.

Caption: Chemical structure of Endothall.
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Applications and Mechanism of Action

Endothall is primarily recognized for its use as a selective contact herbicide for both terrestrial
and aquatic weeds.[1][10] It also serves as a defoliant and desiccant for crops like cotton and
potatoes.[1][10] In a non-agricultural context, it is employed as a biocide in cooling towers.[3]

The herbicidal activity of Endothall stems from its ability to inhibit protein phosphatase 2A
(PP2A).[3] This enzyme is a critical regulator of numerous cellular processes, including cell
growth, division, and apoptosis. By inhibiting PP2A, Endothall disrupts these fundamental
pathways, leading to cell death in susceptible plants. This targeted mechanism of action is a
key area of research for the development of novel therapeutic agents, particularly in oncology,
as PP2Ais also a tumor suppressor.

Experimental Protocols: Preparation of Standard
Solutions

Accurate preparation of standard solutions is fundamental to any experimental workflow
involving Endothall monohydrate. The following protocol outlines a self-validating procedure for
creating a stock solution.

Objective: To prepare a 1 mg/mL stock solution of Endothall monohydrate in a suitable solvent.

Materials:

Endothall monohydrate (CAS: 62059-43-2)

Methanol (HPLC grade)

Analytical balance (readable to 0.0001 g)

Volumetric flask (Class A, 10 mL)

Pipettes and appropriate safety equipment

Procedure:
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o Mass Measurement: Accurately weigh approximately 10 mg of Endothall monohydrate and
record the exact mass. The use of an analytical balance is crucial for precision.

 Dissolution: Quantitatively transfer the weighed Endothall monohydrate to a 10 mL
volumetric flask.

o Solvent Addition: Add approximately 5 mL of methanol to the volumetric flask and gently swirl
to dissolve the compound completely. Endothall is soluble in methanol.[2]

e Volume Adjustment: Once fully dissolved, bring the solution to the 10 mL mark with
methanol. Ensure the meniscus is read at eye level for accuracy.

» Homogenization: Cap the flask and invert it several times to ensure a homogenous solution.

o Concentration Calculation: Calculate the precise concentration of the stock solution based
on the exact mass of Endothall monohydrate weighed.

o Storage: Store the stock solution in a properly labeled, sealed container at room
temperature, protected from light.

Causality and Self-Validation: The use of Class A volumetric glassware and an analytical
balance minimizes measurement errors. The quantitative transfer ensures that all the weighed
compound contributes to the final concentration. The final concentration calculation based on
the actual mass provides a self-validating system, as the concentration is not assumed but is
empirically determined.

Safety and Handling

Endothall is classified as a toxic substance and is a strong irritant to the eyes and skin.[1]
Ingestion can lead to severe gastrointestinal inflammation.[4] Therefore, appropriate personal
protective equipment (PPE), including gloves, safety glasses, and a lab coat, must be worn
when handling this compound. All work should be conducted in a well-ventilated area or a fume
hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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